Cas no 1351499-39-2 (4-Acetyl-3-fluorophenylboronic acid pinacol ester)

• Product Name: 4-Acetyl-3-fluorophenylboronic acid pinacol ester
• CAS No: 1351499-39-2
• MF: C₁₄H₁₈BFO₃
• MW: 264.100327968597
• MDL: MFCD18732911
• CID: 2138270
• PubChem ID: 66802112
• Update Time: 2025-05-27

4-Acetyl-3-fluorophenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanone
• 4-Acetyl-3-fluorophenylboronic acid pinacol ester
• 1-(2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethan-1-one
• UDNSDVWJDRQRHR-UHFFFAOYSA-N
• 1-[2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanone
• CS-0189387
• AKOS034830298
• 1-[2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-one
• 1351499-39-2
• AB90453
• DB-345157
• Z2049700051
• 1-[2-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-one
• MFCD18732911
• E91659
• 1-[2-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanone
• SCHEMBL794033
• EN300-12582085

• MDL： MFCD18732911
• Inchi： 1S/C14H18BFO3/c1-9(17)11-7-6-10(8-12(11)16)15-18-13(2,3)14(4,5)19-15/h6-8H,1-5H3
• InChI Key： UDNSDVWJDRQRHR-UHFFFAOYSA-N
• SMILES： FC1=C(C(C)=O)C=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 264.1333028g/mol
• Monoisotopic Mass: 264.1333028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5